Cas no 52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-)
52584-20-0 structure
Product Name:Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
CAS No:52584-20-0
MF:C34H22O6
MW:526.534889698029
CID:359292
PubChem ID:20508401
Update Time:2025-04-19
Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-[2-oxo-2-(4-phenoxyphenyl)acetyl]phenyl]-2-(4-phenoxyphenyl)ethane-1,2-dione
- SCHEMBL11034320
- DTXSID10608238
- 1,1'-(1,3-Phenylene)bis[(4-phenoxyphenyl)ethane-1,2-dione]
- 52584-20-0
- Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
-
- Inchi: 1S/C34H22O6/c35-31(23-14-18-29(19-15-23)39-27-10-3-1-4-11-27)33(37)25-8-7-9-26(22-25)34(38)32(36)24-16-20-30(21-17-24)40-28-12-5-2-6-13-28/h1-22H
- InChI Key: DUQZPRDKOFQUSA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C(C1C=CC=C(C(C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)=O)C=1)=O)=O
Computed Properties
- Exact Mass: 526.14166
- Monoisotopic Mass: 526.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.74
Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-) Related Products
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